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Compound of Interest

Compound Name: (2,4-Bis(decyloxy)phenyl)methanol

Cat. No.: B8196620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the potential biological activities of

(2,4-Bis(decyloxy)phenyl)methanol. It is important to note that publicly available research

specifically detailing the biological effects of this compound is limited. The information

presented herein is largely based on the activities of structurally similar molecules and general

principles of medicinal chemistry. Further empirical research is required to validate these

potential activities.

Introduction
(2,4-Bis(decyloxy)phenyl)methanol is a lipophilic aromatic alcohol. Its structure,

characterized by a central phenyl ring substituted with two decyloxy chains and a

hydroxymethyl group, suggests its potential to interact with biological membranes and proteins.

While direct biological studies on this specific molecule are not extensively documented,

research on analogous compounds with varying alkyl chain lengths, such as (2,4-

Bis(dodecyloxy)phenyl)methanol, points towards potential antimicrobial and anti-inflammatory

properties.[1] The lipophilicity imparted by the decyloxy chains is a key feature that may govern

its biological interactions.[1]
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The physicochemical properties of (2,4-Bis(decyloxy)phenyl)methanol are crucial for its

potential biological activity. The two long hydrocarbon chains confer significant lipophilicity,

which would likely result in low aqueous solubility but high affinity for lipid-rich environments

such as cell membranes.

Property Value Source

Molecular Formula C₂₇H₄₈O₃ MySkinRecipes

Molecular Weight 420.67 g/mol MySkinRecipes

Predicted Boiling Point 529.5±35.0 °C MySkinRecipes

Predicted Density 0.938±0.06 g/cm³ MySkinRecipes

Storage Conditions 2-8°C, sealed, dry MySkinRecipes

Potential Biological Activities
Based on the broader class of 2,4-dialkoxybenzyl alcohols and related phenolic compounds,

two primary areas of potential biological activity for (2,4-Bis(decyloxy)phenyl)methanol can

be hypothesized: antimicrobial and anti-inflammatory effects.

Antimicrobial Activity
Phenolic compounds and their derivatives are known to possess antimicrobial properties.[2]

The proposed mechanism for long-chain alcohols and phenols involves the disruption of the

bacterial cell membrane integrity. The lipophilic alkyl chains of (2,4-
Bis(decyloxy)phenyl)methanol could intercalate into the lipid bilayer of bacterial membranes,

leading to increased permeability, leakage of intracellular components, and ultimately cell

death.

A structurally related compound, (2,4-Bis(dodecyloxy)phenyl)methanol, has been studied for its

potential antimicrobial properties.[1] It is plausible that (2,4-Bis(decyloxy)phenyl)methanol
would exhibit similar, though potentially modulated, activity due to the slightly shorter alkyl

chains.
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Some phenolic compounds exert anti-inflammatory effects through various mechanisms,

including the inhibition of pro-inflammatory enzymes and cytokines. The (2,4-

Bis(dodecyloxy)phenyl)methanol analogue has also been investigated for potential anti-

inflammatory properties.[1] The mechanism of action for such compounds can involve the

modulation of inflammatory signaling pathways.

Postulated Mechanisms of Action
The biological activity of (2,4-Bis(decyloxy)phenyl)methanol is likely driven by its molecular

structure, particularly its amphipathic nature.
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Postulated Mechanism of Membrane Interaction
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Postulated mechanism of membrane interaction.
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Experimental Protocols
While specific experimental data for (2,4-Bis(decyloxy)phenyl)methanol is lacking, the

following are standard protocols to evaluate the potential antimicrobial and anti-inflammatory

activities of a novel compound.

Antimicrobial Activity Assessment: Minimum Inhibitory
Concentration (MIC) Assay
This protocol determines the lowest concentration of an antimicrobial agent that prevents

visible growth of a microorganism.

Microorganism Preparation: A standardized inoculum of the test microorganism (e.g.,

Staphylococcus aureus, Escherichia coli) is prepared in a suitable broth medium.

Compound Dilution: A serial dilution of (2,4-Bis(decyloxy)phenyl)methanol is prepared in a

96-well microtiter plate.

Inoculation: Each well is inoculated with the standardized microorganism suspension.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

Observation: The MIC is determined as the lowest concentration of the compound at which

no visible growth of the microorganism is observed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8196620?utm_src=pdf-body
https://www.benchchem.com/product/b8196620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8196620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for MIC Assay
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Workflow for Minimum Inhibitory Concentration (MIC) Assay.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced
Paw Edema Model
This is a widely used animal model to screen for acute anti-inflammatory activity.

Animal Acclimatization: Rodents (e.g., rats or mice) are acclimatized to the laboratory

conditions.

Compound Administration: (2,4-Bis(decyloxy)phenyl)methanol is administered orally or

intraperitoneally at various doses. A control group receives the vehicle, and a positive control
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group receives a known anti-inflammatory drug (e.g., indomethacin).

Induction of Inflammation: After a specific period, a sub-plantar injection of carrageenan is

administered to the right hind paw of each animal to induce localized inflammation and

edema.

Measurement of Paw Volume: The paw volume is measured at regular intervals (e.g., 1, 2, 3,

and 4 hours) after carrageenan injection using a plethysmometer.

Data Analysis: The percentage inhibition of edema is calculated for the treated groups

compared to the control group.

Structure-Activity Relationship (SAR)
Considerations
The biological activity of 2,4-dialkoxybenzyl alcohols is likely influenced by the length of the

alkyl chains.

Compound Alkyl Chain Length
Postulated Primary
Application/Activity

(2,4-

Bis(decyloxy)phenyl)methanol
C10

Hypothesized: Antimicrobial,

Anti-inflammatory

(2,4-

Bis(dodecyloxy)phenyl)methan

ol[1]

C12
Antimicrobial, Anti-

inflammatory

(2,4-

Bis(octadecyloxy)phenyl)meth

anol[3]

C18
Tagging reagent in peptide

synthesis

(2,4-

Bis(docosyloxy)phenyl)methan

ol

C22
Tagging reagent in peptide

synthesis

It can be inferred that shorter to medium-length alkyl chains (like decyl and dodecyl) might be

more conducive to antimicrobial and anti-inflammatory activities, whereas longer chains may
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render the molecule more suitable for applications in chemical synthesis due to altered physical

properties.

Conclusion and Future Directions
(2,4-Bis(decyloxy)phenyl)methanol represents a molecule of interest for potential

antimicrobial and anti-inflammatory applications based on the known activities of its structural

analogues. Its significant lipophilicity is a key determinant that likely governs its interaction with

biological membranes.

Future research should focus on the empirical evaluation of this compound's biological

activities. This would involve:

In vitro screening: Comprehensive antimicrobial screening against a panel of pathogenic

bacteria and fungi.

In vitro anti-inflammatory assays: Evaluation of its effects on inflammatory markers in

relevant cell lines.

In vivo studies: Validation of any promising in vitro results using established animal models.

Mechanism of action studies: Elucidation of the precise molecular targets and signaling

pathways modulated by this compound.

Such studies are essential to confirm the hypothesized biological activities and to determine

the therapeutic potential of (2,4-Bis(decyloxy)phenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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